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Compound of Interest

Compound Name: Apixaban acid-13C,d3

Cat. No.: B12406778 Get Quote

An In-depth Technical Guide to the Safe Handling and Use of Apixaban acid-13C,d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Apixaban acid-
13C,d3, an isotopically labeled compound crucial for metabolism, pharmacokinetic studies, and

as an internal standard in quantitative analysis. Adherence to these guidelines is essential to

ensure personnel safety and maintain the integrity of experimental results.

Compound Identification and Properties
Apixaban acid-13C,d3 is a stable isotope-labeled version of the apixaban acid metabolite. The

incorporation of carbon-13 and deuterium atoms makes it an ideal internal standard for mass

spectrometry-based bioanalysis.[1][2]

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of the compound.

Data for the more common Apixaban-13C,d3 is also included for comparison where specific

data for the acid form is unavailable.
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Property
Apixaban acid-
13C,d3

Apixaban-13C,d3 Data Source(s)

Synonyms

1-(4-

Methoxyphenyl)-7-

oxo-6-[4-(2-

oxopiperidin-1-

yl)phenyl]-4,5,6,7-

tetrahydro-1H-

pyrazolo[3,4-

c]pyridine-3-carboxylic

Acid-13C,D3

4,5,6,7-tetrahydro-1-

[4-(methoxy-13C-

d3)phenyl]-7-oxo-6-[4-

(2-oxo-1-

piperidinyl)phenyl]-1H-

pyrazolo[3,4-

c]pyridine-3-

carboxamide

[3][4]

CAS Number
503614-92-4

(Unlabeled)
1261393-15-0 [3][5]

Molecular Formula C₂₄¹³CH₂₁D₃N₄O₅ C₂₄¹³CH₂₂D₃N₅O₄ [3][5]

Molecular Weight 464.50 g/mol 463.5 g/mol [3][5]

Appearance Beige solid Solid [3][5]

Purity Not specified
≥99% deuterated

forms
[5]

Melting Point No data available 235 - 237 °C [6]

Solubility DMSO, Methanol

DMF: 3 mg/ml;

DMSO: 5 mg/ml;

Methanol: Slightly

Soluble

[3][5]

Stability

Stable under

recommended storage

conditions

≥ 4 years at -20°C [3][5]

Hazard Identification and Safety Precautions
This compound may be harmful if inhaled, swallowed, or absorbed through the skin and may

cause irritation to the eyes, skin, and respiratory tract.[3][4] The primary hazard identified is the

potential for organ damage through prolonged or repeated exposure.[3]
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GHS Hazard Statements
Code Statement

H372
Causes damage to organs through prolonged or

repeated exposure.[3]

H302+H312+H332
Harmful if swallowed, in contact with skin or if

inhaled.[4]

H315 Causes skin irritation.[4]

H319 Causes serious eye irritation.[4]

Precautionary Measures
Code Statement

P201/P202

Obtain special instructions before use. Do not

handle until all safety precautions have been

read and understood.[3]

P260
Do not breathe

dust/fume/gas/mist/vapors/spray.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

P308+P313
IF exposed or concerned: Get medical

advice/attention.[3]

Handling and Storage
Proper handling and storage are critical to ensure the compound's stability and to protect

laboratory personnel.

Handling: Handle in a well-ventilated area, preferably within a fume hood or a process

enclosure to keep airborne levels low.[3] Avoid the formation of dust and aerosols.[3] All

equipment containing the material should be properly grounded.[3] Personnel should wear

appropriate Personal Protective Equipment (PPE) as detailed in Section 5.0.
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Storage: Store in a tightly sealed container. The recommended long-term storage

temperature is -20°C.[3] For short-term storage, +4°C is also cited.[7]

Accidental Release and First Aid Measures
Accidental Release
In case of a spill, do not let the product enter drains.[3] Sweep up the solid material, avoiding

dust generation, and place it into a suitable, labeled container for disposal.[3]

First Aid
Exposure Route First Aid Protocol Data Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, seek

immediate medical attention.

[3]

Skin Contact

Immediately wash the affected

area with plenty of water and

non-abrasive soap. Remove

contaminated clothing. If

irritation persists, seek medical

attention.

[3]

Eye Contact

Immediately flush eyes with

running water for at least 15

minutes, keeping eyelids open.

Remove contact lenses if

present and easy to do. Seek

medical attention.

[3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention

and show the Safety Data

Sheet (SDS) or product label.

[3]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://esschemco.com/wp-content/uploads/2020/10/Apixaban-Acid-13CD3.pdf
https://www.lgcstandards.com/PL/en/Apixaban-13C-d3/p/TRC-A726702
https://esschemco.com/wp-content/uploads/2020/10/Apixaban-Acid-13CD3.pdf
https://esschemco.com/wp-content/uploads/2020/10/Apixaban-Acid-13CD3.pdf
https://esschemco.com/wp-content/uploads/2020/10/Apixaban-Acid-13CD3.pdf
https://esschemco.com/wp-content/uploads/2020/10/Apixaban-Acid-13CD3.pdf
https://esschemco.com/wp-content/uploads/2020/10/Apixaban-Acid-13CD3.pdf
https://esschemco.com/wp-content/uploads/2020/10/Apixaban-Acid-13CD3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The use of appropriate PPE is mandatory when handling Apixaban acid-13C,d3.

Respiratory Protection: In case of insufficient ventilation or potential for dust formation, wear

a suitable particulate filter respirator (e.g., NIOSH-approved N95 or equivalent).[3][8]

Hand Protection: Wear appropriate chemical-resistant gloves. Dispose of contaminated

gloves after use in accordance with good laboratory practices.[3]

Eye Protection: Use safety glasses with side-shields conforming to government standards

such as NIOSH (US) or EN166 (EU).[3]

Skin and Body Protection: Wear a lab coat or other appropriate protective clothing to prevent

skin exposure.[3]

Experimental Protocol: Preparation of Internal
Standard Stock Solution
This protocol outlines a general procedure for preparing a stock solution of Apixaban acid-
13C,d3 for use as an internal standard in LC-MS analysis.

6.1 Materials

Apixaban acid-13C,d3 solid

Class A volumetric flasks

Calibrated analytical balance

Calibrated pipettes

HPLC or MS-grade solvent (e.g., DMSO, Methanol)

Vortex mixer and/or sonicator

6.2 Procedure

Equilibration: Allow the container of Apixaban acid-13C,d3 to equilibrate to room

temperature before opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of the solid compound using an analytical

balance. Perform this step in a fume hood or ventilated enclosure.

Dissolution: Quantitatively transfer the weighed solid to a Class A volumetric flask of

appropriate size. Add a portion of the chosen solvent (e.g., DMSO) to dissolve the solid,

using a vortex mixer or sonicator if necessary.

Dilution: Once fully dissolved, dilute to the final volume with the same solvent. Mix thoroughly

to ensure a homogenous solution. This is the primary stock solution.

Working Solutions: Prepare intermediate and final working solutions by performing serial

dilutions of the stock solution with the appropriate analytical buffer or solvent.

Storage: Store the stock and working solutions in tightly sealed, clearly labeled containers at

-20°C or as determined by stability studies.[3]

Safe Handling Workflow
The following diagram illustrates the lifecycle of Apixaban acid-13C,d3 within a laboratory

setting, emphasizing key safety and handling checkpoints.
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Caption: Workflow for Safe Handling of Apixaban acid-13C,d3.
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Disposal Considerations
Dispose of unused product and contaminated packaging in a manner consistent with federal,

state, and local regulations.[3] Do not allow the chemical to enter the sewer system. Waste

should be handled by a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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